Cas no 2228869-77-8 (3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine
• CAS No: 2228869-77-8
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 6550962
• PubChem ID: 165884524
• Update Time: 2025-10-24

3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine
• 2228869-77-8
• EN300-1988708
• 3-[(7-chloro-1,3-dioxaindan-5-yl)oxy]azetidine

• Inchi： 1S/C10H10ClNO3/c11-8-1-6(15-7-3-12-4-7)2-9-10(8)14-5-13-9/h1-2,7,12H,3-5H2
• InChI Key： AVQLTGGKBQQMJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)OC1CNC1

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine

Professional Introduction to Compound with CAS No. 2228869-77-8 and Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine

The compound with the CAS number 2228869-77-8 and the product name 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 7-chloro-1,3-dioxaindan-5-yl moiety and an oxyazetidine ring system suggests a complex interplay of electronic and steric effects, which are critical for its biological activity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The oxyazetidine scaffold, in particular, has been explored for its potential in modulating various biological pathways. Research has shown that azetidine derivatives can exhibit significant pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The introduction of a 7-chloro-1,3-dioxaindan-5-yl group into this framework likely enhances these properties by influencing the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. The 7-chloro-1,3-dioxaindan-5-yl moiety is known to interact with specific enzymes and receptors, making it a valuable component in designing molecules with targeted action. For instance, studies have demonstrated that derivatives of this class can inhibit enzymes involved in pain signaling and neuroinflammation. This makes 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine a promising candidate for further investigation in conditions such as chronic pain syndromes and neurodegenerative diseases.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the intersection of molecular design and synthetic innovation. The 7-chloro-1,3-dioxaindan-5-yl group is typically introduced through a series of chlorination and condensation reactions, while the oxyazetidine ring is formed via cyclization reactions. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making it possible to produce complex molecules like 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine with greater efficiency.

From a computational chemistry perspective, the structure of this compound provides an excellent model for understanding molecular interactions at the atomic level. Molecular modeling studies have been instrumental in predicting how 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine interacts with biological targets such as enzymes and receptors. These studies often involve the use of quantum mechanical calculations to determine the electronic structure of the molecule and its binding affinity to specific targets. By leveraging computational tools, researchers can optimize the structure of this compound to enhance its pharmacological properties.

Recent experimental studies have begun to unravel the pharmacological profile of derivatives similar to 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine. In vitro assays have shown that these compounds can modulate key signaling pathways involved in inflammation and pain perception. For example, some derivatives have demonstrated inhibitory activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses. Additionally, preclinical studies have indicated that these compounds may have neuroprotective effects by reducing oxidative stress and preventing neurotoxicity.

The potential therapeutic applications of this class of compounds are vast. Beyond their roles in pain management and neuroprotection, they show promise in treating conditions such as rheumatoid arthritis and other inflammatory disorders. The unique structural features of 3-(7-chloro-1,3-dioxaindan-5-yl)oxyazetidine, particularly the combination of the 7-chloro-1,3-dioxaindan-5-yl moiety and the oxyazetidine ring system, make it a versatile scaffold for drug design. By modifying various functional groups within this framework, researchers can fine-tune the biological activity of these compounds to target specific diseases.

As research continues to progress, new synthetic strategies will likely emerge that further enhance the accessibility and scalability of producing compounds like 3-(7-chloro-1,3-dioxaindan-5-yloxyazetidine). Innovations in green chemistry principles may also contribute to more sustainable production methods without compromising efficiency or yield. The integration of artificial intelligence (AI) into drug discovery processes could accelerate the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion,2228869-77:8 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a 7-chloro: 1; 3 - dioxaind an - 5 - yl group with an oxy az etid ine ring system offers exciting opportunities for designing molecules with targeted action against various diseases. As research progresses, 22 : 28869 - 77 - 8 will undoubtedly continue to be a focal point for further investigation into new drug development strategies.